Cas no 2377610-08-5 ((2-Fluoro-3-methoxy-5-(methoxycarbonyl)phenyl)boronic acid)

• Product Name: (2-Fluoro-3-methoxy-5-(methoxycarbonyl)phenyl)boronic acid
• CAS No: 2377610-08-5
• MF: C₉H₁₀BFO₅
• MW: 227.982106685638
• CID: 5520458
• PubChem ID: 86812076
• Update Time: 2026-03-10

(2-Fluoro-3-methoxy-5-(methoxycarbonyl)phenyl)boronic acid Chemical and Physical Properties

Names and Identifiers

• (2-Fluoro-3-methoxy-5-(methoxycarbonyl)phenyl)boronic acid
• [2-fluoro-3-methoxy-5-(methoxycarbonyl)phenyl]boronic acid
• BS-33702
• CS-0178066
• 2-FLUORO-3-METHOXY-5-(METHOXYCARBONYL)PHENYLBORONIC ACID
• 2377610-08-5
• (2-fluoro-3-methoxy-5-methoxycarbonylphenyl)boronic acid
• MFCD28101630
• G67648
• (2-Fluoro-3-methoxy-5-(methoxycarbonyl)phenyl)boronicacid

• Inchi： 1S/C9H10BFO5/c1-15-7-4-5(9(12)16-2)3-6(8(7)11)10(13)14/h3-4,13-14H,1-2H3
• InChI Key： UZLYXUVXRFWYQL-UHFFFAOYSA-N
• SMILES： C1=C(OC)C(F)=C(B(O)O)C=C1C(=O)OC

Computed Properties

• Exact Mass: 228.0605317g/mol
• Monoisotopic Mass: 228.0605317g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 76Ų

Additional information on (2-Fluoro-3-methoxy-5-(methoxycarbonyl)phenyl)boronic acid

Introduction to (2-Fluoro-3-methoxy-5-(methoxycarbonyl)phenyl)boronic Acid (CAS No. 2377610-08-5)

(2-Fluoro-3-methoxy-5-(methoxycarbonyl)phenyl)boronic acid is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound, identified by its CAS number 2377610-08-5, is a derivative of biphenyl with fluorine, methoxy, and methoxycarbonyl substituents. These functional groups contribute to its unique chemical properties, making it a valuable intermediate in the synthesis of various bioactive molecules and advanced materials.

The fluorine atom in the molecule imparts electron-withdrawing effects, which can influence the reactivity and electronic properties of the boronic acid moiety. The presence of both methoxy and methoxycarbonyl groups enhances its solubility in polar solvents and its ability to participate in various organic transformations. These characteristics make it particularly useful in cross-coupling reactions, such as Suzuki-Miyaura couplings, which are fundamental in constructing complex organic molecules.

In recent years, there has been a surge in research focused on developing novel boronic acid derivatives for pharmaceutical applications. The compound (2-Fluoro-3-methoxy-5-(methoxycarbonyl)phenyl)boronic acid has been explored in the synthesis of inhibitors targeting various biological pathways. For instance, studies have demonstrated its potential in developing kinase inhibitors, which are crucial in treating cancers and inflammatory diseases. The boronic acid group serves as a key moiety for forming stable complexes with metal catalysts, facilitating the formation of carbon-carbon bonds essential for drug development.

The methoxycarbonyl group not only enhances the compound's stability but also provides a site for further functionalization. This versatility allows chemists to tailor the molecule for specific applications, such as peptidomimetics or nucleoside analogs. The combination of these substituents makes (2-Fluoro-3-methoxy-5-(methoxycarbonyl)phenyl)boronic acid a versatile building block in medicinal chemistry.

Recent advancements in computational chemistry have also highlighted the importance of this compound. Molecular modeling studies have revealed that the electronic distribution influenced by the fluorine and methoxy groups can optimize binding interactions with biological targets. This insight has guided the design of more effective drug candidates with improved pharmacokinetic profiles.

The role of (2-Fluoro-3-methoxy-5-(methoxycarbonyl)phenyl)boronic acid extends beyond pharmaceuticals into materials science. Its ability to form stable coordination complexes with metals has been exploited in the development of organic electronic materials, such as organic light-emitting diodes (OLEDs). The boronic acid group's compatibility with transition metals like palladium and copper enables the synthesis of polymers and nanoparticles with tailored properties for optoelectronic applications.

In conclusion, (2-Fluoro-3-methoxy-5-(methoxycarbonyl)phenyl)boronic acid is a multifaceted compound with significant potential in both pharmaceuticals and materials science. Its unique structural features enable diverse applications, from drug development to advanced material synthesis. As research continues to uncover new methodologies and applications, this compound is poised to play an increasingly important role in scientific innovation.